Cas no 295328-72-2 (Ramipril isopropyl ester)
Ramipril isopropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ramipril isopropyl ester
- Ramipril Isopropyl E
- (2S,3aS,6aS)-1-[(S)-2-[[(S)-1-[(Methylethoxy)carbonyl]-3-phenylpropyl]amino]propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic acid
- Q27255532
- (2S,3aS,6aS)-1-((2S)-2-(((1S)-1-((1-Methylethoxy)carbonyl)-3-phenylpropyl)amino)propanoyl)octahydrocyclopenta(b)pyrrole-2-carboxylic acid
- (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-oxo-4-phenyl-1-propan-2-yloxybutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
- Ramapril Impurity B
- 295328-72-2
- SCHEMBL14374271
- 2S4N8A063C
- VLA32872
- Ramipril specified impurity B [EP]
- Cyclopenta(b)pyrrole-2(2H)-carboxylic acid, hexahydro-1-((2S)-2-(((1S)-1-((1-methylethoxy)carbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-, (2S,3aS,6aS)-
- (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-[(1-Methylethoxy)carbonyl]-3-phenylpropyl]amino]propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid (Ramipril Isopropyl Ester)
- RAMIPRIL IMPURITY B [EP IMPURITY]
- UNII-2S4N8A063C
- A1-01765
- (2S,3AS,6aS)-1-((S)-2-(((S)-1-isopropoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
-
- Inchi: 1S/C24H34N2O5/c1-15(2)31-24(30)19(13-12-17-8-5-4-6-9-17)25-16(3)22(27)26-20-11-7-10-18(20)14-21(26)23(28)29/h4-6,8-9,15-16,18-21,25H,7,10-14H2,1-3H3,(H,28,29)/t16-,18-,19-,20-,21-/m0/s1
- InChI Key: WJWHJJCWHNPKTH-MQBSTWLZSA-N
- SMILES: O=C([C@H](C)N[C@H](C(=O)OC(C)C)CCC1C=CC=CC=1)N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12
Computed Properties
- Exact Mass: 430.24677219g/mol
- Monoisotopic Mass: 430.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 619.4±55.0 °C at 760 mmHg
- Flash Point: Fahrenheit: 266 ° f
Celsius: 130 ° c - Vapor Pressure: 0.0±1.9 mmHg at 25°C
Ramipril isopropyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ramipril isopropyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | R0145010 |
Ramipril isopropyl ester |
295328-72-2 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1598323-20MG |
Ramipril Related Compound B |
295328-72-2 | 20mg |
¥10902.39 | 2023-09-06 | ||
| TRC | R111045-10mg |
Ramipril Isopropyl Ester |
295328-72-2 | 10mg |
$201.00 | 2023-05-17 | ||
| TRC | R111045-100mg |
Ramipril Isopropyl Ester |
295328-72-2 | 100mg |
$1568.00 | 2023-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | R0145010 |
295328-72-2 | ¥1556.7 | 2023-01-14 | ||||
| SHENG KE LU SI SHENG WU JI SHU | sc-477135-10 mg |
Ramipril Isopropyl Ester, |
295328-72-2 | 10mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477137-1 mg |
Ramipril Isopropyl-d3 Ester, |
295328-72-2 | 1mg |
¥3,234.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477137-1mg |
Ramipril Isopropyl-d3 Ester, |
295328-72-2 | 1mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477135-10mg |
Ramipril Isopropyl Ester, |
295328-72-2 | 10mg |
¥2858.00 | 2023-09-05 | ||
| TRC | R111045-250mg |
Ramipril Isopropyl Ester |
295328-72-2 | 250mg |
$ 4500.00 | 2023-09-06 |
Ramipril isopropyl ester Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Ramipril isopropyl ester
Comprehensive Analysis of Ramipril Isopropyl Ester (CAS No. 295328-72-2): Properties, Applications, and Market Trends
Ramipril isopropyl ester (CAS No. 295328-72-2) is a derivative of the well-known angiotensin-converting enzyme (ACE) inhibitor, Ramipril. This esterified form is gaining attention in pharmaceutical research due to its potential enhanced bioavailability and metabolic stability. The compound's unique chemical structure, featuring an isopropyl ester group, makes it a subject of interest for drug formulation scientists aiming to improve therapeutic efficacy.
In recent years, the demand for Ramipril analogs has surged, driven by the growing prevalence of cardiovascular diseases globally. Patients and healthcare providers frequently search for terms like "Ramipril derivatives benefits" or "ACE inhibitor alternatives," reflecting the need for more effective treatments. Ramipril isopropyl ester addresses these concerns by offering a promising pharmacokinetic profile, which could lead to better patient compliance and reduced dosing frequency.
The synthesis of Ramipril isopropyl ester involves a series of carefully controlled reactions to ensure high purity and yield. Researchers often inquire about "synthesis methods for Ramipril esters" or "CAS 295328-72-2 manufacturing process," highlighting the technical curiosity surrounding this compound. Advanced techniques like HPLC and NMR are employed to characterize the compound, ensuring it meets stringent pharmaceutical standards.
From a market perspective, the global cardiovascular drug market is projected to grow significantly, with Ramipril-based formulations playing a crucial role. Analysts note increased searches for "Ramipril ester market trends" and "future of ACE inhibitors," indicating a robust interest in this therapeutic area. Ramipril isopropyl ester is well-positioned to capitalize on this trend, particularly in regions with aging populations and rising hypertension cases.
Environmental and regulatory considerations are also critical when discussing Ramipril isopropyl ester. Queries like "green chemistry in Ramipril synthesis" or "regulatory status of CAS 295328-72-2" are common among industry professionals. Manufacturers are increasingly adopting sustainable practices to minimize waste and energy consumption during production, aligning with global environmental goals.
In conclusion, Ramipril isopropyl ester (CAS No. 295328-72-2) represents a fascinating area of research and development within the pharmaceutical industry. Its potential to improve upon existing ACE inhibitor therapies, coupled with growing market demand and evolving regulatory landscapes, makes it a compound worth watching. As research progresses, we can expect to see more innovations and applications emerge, further solidifying its place in modern medicine.
295328-72-2 (Ramipril isopropyl ester) Related Products
- 76420-72-9((2S)-1-(2S)-2-{(1S)-1-carboxy-3-phenylpropylamino}propanoylpyrrolidine-2-carboxylic acid)
- 108313-11-7(Ramipril methyl ester)
- 87333-19-5(Ramipril)
- 87679-37-6(Trandolapril)
- 108731-95-9(Ramipril diketopiperazine)
- 75847-73-3(Enalapril)
- 149881-40-3(Trandolapril diketopiperazine)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)